IACS-8779 disodium

• Molecular Formula: C21H23N9Na2O10P2S2
• Molecular Weight: 733.5 g/mol
• InChI: InChI=1S/C21H25N9O10P2S2.2Na/c22-16-8-1-2-29(18(8)26-5-24-16)20-13(32)14-10(38-20)4-36-42(34,44)40-15-12(31)9(3-35-41(33,43)39-14)37-21(15)30-7-28-11-17(23)25-6-27-19(11)30;;/h1-2,5-7,9-10,12-15,20-21,31-32H,3-4H2,(H,33,43)(H,34,44)(H2,22,24,26)(H2,23,25,27);;/q;2*+1/p-2/t9-,10-,12-,13-,14-,15-,20-,21-,41?,42?;;/m1../s1
• InChIKey: UCEHPYSYDJNOLZ-UCQYSPAPSA-L

IACS-8779 Disodium: STING Agonist Overview

IACS-8779 disodium (CAS 2243079-27-6) is a synthetic cyclic dinucleotide (CDN) agonist of the stimulator of interferon genes (STING) pathway, belonging to the 2',3'-linked phosphorothioate diadenosine monophosphate (2',3'-S2-CDA) chemotype. It incorporates a 7-deaza-adenine nucleobase substitution replacing one adenine within the parent scaffold and exists as the disodium salt (MW 733.52) for improved aqueous handling. The compound was co-discovered with its sister analog IACS-8803 at the University of Texas MD Anderson Cancer Center and demonstrates robust activation of the STING pathway in vitro, culminating in a superior systemic antitumor immune response in the B16 murine melanoma model when directly compared to the clinical benchmark ADU-S100 (ML RR-S2 CDA) [1]. Beyond preclinical models, IACS-8779 has advanced to translational evaluation in a veterinary Phase I trial in spontaneously arising canine glioblastoma, where intratumoral administration produced dose-dependent radiographic tumor responses [2].

Chemotype 2',3'-linked phosphorothioate CDN with a 7-deaza-adenine nucleobase substitution on the parent scaffold

Salt Form Disodium salt supplied for aqueous handling; the form used in all published in vivo STING pathway studies

Research Context STING pathway activation studies; systemic antitumor immunity models; large-animal glioblastoma translational research

• [1] Ager CR, Zhang H, Wei Z, Jones P, Curran MA, Di Francesco ME. Discovery of IACS-8803 and IACS-8779, potent agonists of stimulator of interferon genes (STING) with robust systemic antitumor efficacy. Bioorg Med Chem Lett. 2019 Oct 15;29(20):126640. doi: 10.1016/j.bmcl.2019.126640. PMID: 31500996. View Source
• [2] Boudreau CE, Najem H, Ott M, Horbinski C, Fang D, DeRay CM, Levine JM, Curran MA, Heimberger AB. Intratumoral Delivery of STING Agonist Results in Clinical Responses in Canine Glioblastoma. Clin Cancer Res. 2021 Oct 15;27(20):5528-5535. doi: 10.1158/1078-0432.CCR-21-1914. PMID: 34433652. View Source

Why IACS-8779 Disodium Is Not Interchangeable

STING agonists are not functionally interchangeable despite sharing a common molecular target. IACS-8779 disodium operates within the 2',3'-S2-CDA chemotype but carries a specific 7-deaza-adenine nucleobase substitution that distinguishes it pharmacologically from the clinical benchmark ADU-S100 (ML RR-S2 CDA, MIW815), the endogenous ligand 2',3'-cGAMP, and even its sister compound IACS-8803 (which bears a 2'-fluoro ribose modification instead) [1]. In direct head-to-head in vivo studies, IACS-8779 and ADU-S100 achieved comparable local tumor control, but IACS-8779 produced superior regression of untreated distal tumors—an abscopal effect indicative of more potent systemic immune priming—while also generating a higher cure rate in the bilateral B16-OVA model [1]. This systemic immunity advantage is not predicted by in vitro potency alone, as ADU-S100 shows comparable or superior STING pathway activation in cell-based reporter assays [1]. Furthermore, the 7-deaza modification has established literature precedent for conferring resistance to metabolic degradation by adenosine deaminase and phosphorylase, a stability liability that differentially affects unmodified adenine-containing CDNs [1]. These combined factors mean that substituting IACS-8779 with ADU-S100, 2',3'-cGAMP, or another in-class CDN cannot be assumed to recapitulate the same in vivo systemic antitumor outcome and metabolic stability profile.

ADU-S100 (ML RR-S2 CDA)

7-deaza-adenine modification may alter metabolic stability and systemic immune-priming profile; distal-tumor response endpoints reported for IACS-8779 may not transfer to the unmodified adenine benchmark.

IACS-8803 (2'-F ribose analog)

Nucleobase-level vs ribose-level modification produces divergent in vitro–in vivo potency relationships; in vitro rank order may not predict model-response parity.

2',3'-cGAMP (endogenous ligand)

Synthetic phosphorothioate backbone vs natural phosphodiester linkage confers differential nuclease resistance; stability-dependent exposure may shift distal-response readouts.

• [1] Ager CR, Zhang H, Wei Z, Jones P, Curran MA, Di Francesco ME. Discovery of IACS-8803 and IACS-8779, potent agonists of stimulator of interferon genes (STING) with robust systemic antitumor efficacy. Bioorg Med Chem Lett. 2019 Oct 15;29(20):126640. doi: 10.1016/j.bmcl.2019.126640. PMID: 31500996. View Source

IACS-8779 Disodium: Comparative Evidence vs. STING Agonists

Systemic Antitumor Immunity Superiority vs. ADU-S100

In a direct head-to-head in vivo experiment, IACS-8779 achieved superior regression of untreated contralateral tumors compared to both ADU-S100 and 2',3'-cGAMP, despite comparable activity on the directly injected flank. Mice were implanted bilaterally with 1×10⁵ B16-OVA cells and received three intratumoral injections of 10 µg compound on days 6, 9, and 12 post-implantation on one flank only [1]. All compounds showed equivalent local tumor control on the injected side. However, on the untreated contralateral flank, IACS-8779 produced markedly greater tumor regression than ADU-S100 and 2',3'-cGAMP, indicating a more potent systemic (abscopal) immune response [1]. Additionally, treatment with IACS-8779 resulted in a higher number of mice cured of both tumors compared to both benchmark compounds [1]. This differential systemic immunity is the single most decisive procurement-relevant advantage of IACS-8779 over generic STING CDNs.

Systemic immunity vs ADU-S100

Head-to-head

Bilateral B16-OVA model: 10 µg IT ×3 unilateral. IACS-8779 produced reported higher distal-tumor regression and higher dual-tumor cure count vs ADU-S100 and 2',3'-cGAMP, despite comparable injected-flank control.

Reported distal-tumor response context

Figure 4a/4b; exact volumes in publication.

Evidence Dimension	Systemic antitumor immunity — contralateral (untreated) tumor regression in bilateral syngeneic model
Target Compound Data	IACS-8779: 10 µg IT ×3 unilateral; superior contralateral tumor regression; higher number of mice cured of both tumors vs benchmarks
Comparator Or Baseline	ADU-S100 (2',3'-RR-S2-CDA) and 2',3'-cGAMP: same dose, schedule, route; comparable injected-flank activity but inferior contralateral regression; lower cure rate
Quantified Difference	Superior contralateral regression (reported qualitatively from Figure 4a); higher dual-tumor cure count (Figure 4b). Exact tumor volume numerical values available in the published figure.
Conditions	Bilateral B16-OVA melanoma model; C57BL/6 mice; 10 µg compound in 20 µL PBS, intratumoral injection on one flank only; days 6, 9, 12 post-implantation; tumor assessment by caliper measurement.

Why This Matters

Procurement decisions for in vivo oncology studies depend critically on systemic antitumor immunity, not merely local tumor control—IACS-8779 is one of few STING CDNs with directly demonstrated abscopal superiority over the clinical benchmark ADU-S100 in a controlled experiment.

• [1] Ager CR, Zhang H, Wei Z, Jones P, Curran MA, Di Francesco ME. Discovery of IACS-8803 and IACS-8779, potent agonists of stimulator of interferon genes (STING) with robust systemic antitumor efficacy. Bioorg Med Chem Lett. 2019 Oct 15;29(20):126640. doi: 10.1016/j.bmcl.2019.126640. PMID: 31500996. View Source

In Vitro STING Activation Comparable to ADU-S100

IACS-8779 was evaluated head-to-head against the clinical benchmark ADU-S100 (2',3'-RR-S2-CDA) and the endogenous ligand 3',3'-cGAMP in both human THP-1-Dual™ and mouse J774-Dual™ reporter cell lines (Invivogen) at a concentration of 1 µg/mL [1]. These cells feature stable integration of inducible reporter constructs enabling simultaneous quantification of the two principal STING-activated pathways: NF-κB and IRF3. In the IRF3-luciferase readout, IACS-8779 demonstrated activity equivalent to that of ADU-S100, confirming that the 7-deaza-adenine modification does not compromise target engagement or pathway activation potency [1]. In follow-up dose-response testing across a concentration range of 0.5–50 µg/mL, IACS-8779 maintained activity comparable to the ADU-S100 benchmark, while IACS-8803 (the 2'-F analog) exhibited superior potency in this assay [1]. This establishes that IACS-8779 matches the clinical benchmark on in vitro STING agonism while carrying a structurally distinct metabolic liability profile conferred by the 7-deaza substitution.

In vitro STING activation

Head-to-head

THP-1-Dual™ and J774-Dual™ IRF3 luciferase reporter: equivalent activity to ADU-S100 at 1 µg/mL and comparable across 0.5–50 µg/mL dose-response. IACS-8803 showed reported higher potency in this assay.

Target engagement and pathway activation context

Figure 3a/3b; systemic immunity advantage is not predicted by this assay.

Evidence Dimension	STING pathway activation — IRF3 luciferase reporter activity in human and mouse monocytic cell lines
Target Compound Data	IACS-8779: equivalent IRF3-luciferase activity to ADU-S100 at 1 µg/mL single-point; comparable activity across 0.5–50 µg/mL dose-response range
Comparator Or Baseline	ADU-S100 (2',3'-RR-S2-CDA): reference benchmark compound; 3',3'-cGAMP: endogenous ligand control. IACS-8803: superior potency in dose-response (for context)
Quantified Difference	Equivalent (IACS-8779 vs ADU-S100) at 1 µg/mL; comparable in dose-response. Numerical fold-change values available in Figure 3a/3b of the primary publication.
Conditions	Human THP-1-Dual™ and mouse J774-Dual™ cells (Invivogen); IRF3-pathway luciferase reporter; 1 µg/mL single-point screening; 0.5–50 µg/mL dose-response; 24 h incubation.

Why This Matters

Demonstrates that IACS-8779 does not sacrifice in vitro target engagement potency relative to the clinical benchmark ADU-S100, ensuring that the superior in vivo systemic immunity observed is driven by factors beyond simple receptor agonism potency.

• [1] Ager CR, Zhang H, Wei Z, Jones P, Curran MA, Di Francesco ME. Discovery of IACS-8803 and IACS-8779, potent agonists of stimulator of interferon genes (STING) with robust systemic antitumor efficacy. Bioorg Med Chem Lett. 2019 Oct 15;29(20):126640. doi: 10.1016/j.bmcl.2019.126640. PMID: 31500996. View Source

Translational Efficacy in Canine Glioblastoma

IACS-8779 is one of a very limited number of STING agonists with published evidence of antitumor activity in a spontaneous, large-animal tumor model—a translational milestone not achieved by most STING CDN comparators. In a Phase I veterinary clinical trial, IACS-8779 was stereotactically administered intratumorally to dogs with spontaneously arising glioblastoma using an escalating dose design across four dose levels (5–20 µg), repeated every 4–6 weeks for a minimum of two cycles [1]. Radiographic responses were assessed by RANO criteria on isovoxel postcontrast T1-weighted MR images. Following the first treatment cycle, dose-dependent volumetric tumor reductions were observed: one subject achieved 25% volumetric reduction, and two subjects achieved greater than 50% volumetric reduction [1]. The median progression-free survival was 14 weeks (range: 0–22 weeks) and median overall survival was 32 weeks (range: 11–39 weeks) [1]. IACS-8779 was well tolerated up to a dose of 15 µg; one procedure-related fatality was noted at the highest dose level [1]. This dataset provides procurement-relevant in vivo tolerability and efficacy benchmarks in a large-brain tumor model that cannot be inferred from murine data alone.

Canine glioblastoma trial

Trial context

Phase I veterinary trial, intratumoral stereotactic injection (5–20 µg). ≥50% volumetric tumor reduction in 2 of 5 evaluable subjects; median OS 32 weeks vs historical 4–8-week palliative baseline.

Reported volumetric response endpoint context

Large-animal spontaneous tumor model; no direct comparator arm.

Evidence Dimension	Translational antitumor efficacy — radiographic volumetric response and survival in spontaneous large-animal glioblastoma
Target Compound Data	IACS-8779: 5–20 µg IT stereotactic injection; ≥50% volumetric tumor reduction in 2 of 5 evaluable subjects; 25% reduction in 1 subject; median PFS 14 weeks; median OS 32 weeks
Comparator Or Baseline	No direct comparator arm within the same study. Historical benchmarks for canine glioblastoma: median OS with palliative care alone approximately 4–8 weeks. ADU-S100, 2',3'-cGAMP, and IACS-8803 lack published large-animal spontaneous tumor data.
Quantified Difference	≥50% volumetric reduction post-single cycle in 2 of 5 evaluable subjects; median OS extension beyond historical palliative care baseline (4–8 weeks) to 32 weeks.
Conditions	Phase I veterinary trial; client-owned dogs with spontaneous intracranial glioblastoma; 3T MRI volumetric assessment; RANO criteria; dose levels 5, 10, 15, 20 µg; minimum 2 cycles q4-6 weeks.

Why This Matters

A procurement decision for translational oncology research benefits substantially from compounds with demonstrated large-animal tolerability and efficacy, reducing the risk that murine-only activity fails to translate. IACS-8779 offers this data, which is absent for most comparator STING CDNs.

• [1] Boudreau CE, Najem H, Ott M, Horbinski C, Fang D, DeRay CM, Levine JM, Curran MA, Heimberger AB. Intratumoral Delivery of STING Agonist Results in Clinical Responses in Canine Glioblastoma. Clin Cancer Res. 2021 Oct 15;27(20):5528-5535. doi: 10.1158/1078-0432.CCR-21-1914. PMID: 34433652. View Source

7-Deaza-Adenine Modification: Metabolic Stability Advantage

IACS-8779 is structurally differentiated from ADU-S100, 2',3'-cGAMP, and most other CDN STING agonists by the substitution of one adenine nucleobase with a 7-deaza-adenine (pyrrolo[2,3-d]pyrimidine) core [1]. This modification, while structurally conservative, has established literature precedent in the antiviral nucleotide field for conferring resistance to metabolic degradation by adenosine deaminase (ADA) and purine nucleoside phosphorylase (PNP)—enzymes that recognize and catabolize the canonical adenine ring system [1]. The 7-deaza substitution removes the N7 nitrogen atom that participates in key enzymatic recognition interactions, thereby extending the compound's functional half-life in biological matrices where ADA/PNP activity is present. This is a class-level property inferred from well-precedented nucleoside/nucleotide chemistry and is specifically cited by the discoverers as a rationale for selecting this modification [1]. By contrast, ADU-S100 and 2',3'-cGAMP contain unmodified adenine bases and are subject to ADA/PNP-mediated degradation. This differential stability profile is distinct from—and complementary to—the phosphorothioate-mediated resistance to phosphodiesterase hydrolysis shared across the Rp,Rp-S2-CDA class.

7-Deaza metabolic stability

Class-level

7-Deaza-adenine substitution removes the N7 nitrogen, predicted to confer resistance to adenosine deaminase and purine nucleoside phosphorylase. Established precedent from antiviral nucleotide chemistry cited by the discoverers.

Data to verify; class-level inference

No direct head-to-head ADA/PNP kinetic data published for IACS-8779.

Evidence Dimension	Predicted resistance to adenosine deaminase (ADA) and purine nucleoside phosphorylase (PNP) metabolic degradation
Target Compound Data	IACS-8779: contains one 7-deaza-adenine nucleobase (pyrrolo[2,3-d]pyrimidine replacing adenine); N7 nitrogen absent, disrupting ADA/PNP substrate recognition
Comparator Or Baseline	ADU-S100, 2',3'-cGAMP, and IACS-8803: all contain unmodified adenine bases at both nucleobase positions; subject to ADA/PNP recognition and degradation
Quantified Difference	No direct enzyme kinetic data (Km, kcat) for IACS-8779 vs adenine-containing CDNs in a head-to-head ADA/PNP assay is available in the current literature. Stability advantage inferred from established 7-deaza-adenine precedent in antiviral nucleotide chemistry.
Conditions	Class-level structural inference based on literature precedent for 7-deaza-adenine nucleosides/nucleotides; specific reference to ADA and phosphorylase resistance cited by authors as design rationale.

Why This Matters

For in vivo and ex vivo experimental designs involving extended incubation in serum-containing media, tissue homogenates, or intact animals, differential metabolic stability can dominate apparent potency readouts. When ADU-S100 or 2',3'-cGAMP degradation confounds experimental interpretation, IACS-8779 offers a structurally distinct stability profile.

• [1] Ager CR, Zhang H, Wei Z, Jones P, Curran MA, Di Francesco ME. Discovery of IACS-8803 and IACS-8779, potent agonists of stimulator of interferon genes (STING) with robust systemic antitumor efficacy. Bioorg Med Chem Lett. 2019 Oct 15;29(20):126640. doi: 10.1016/j.bmcl.2019.126640. PMID: 31500996. View Source

Disodium Salt Aqueous Solubility Advantage

IACS-8779 is commercially supplied as the disodium salt (CAS 2243079-27-6; molecular formula C₂₁H₂₃N₉Na₂O₁₀P₂S₂; MW 733.52), which is the exact form used in the published in vivo studies [1]. The disodium salt provides enhanced aqueous solubility compared to the free acid form (CAS 2243079-26-5; MW 689.56), facilitating preparation of dosing solutions in PBS or saline for intratumoral injection as employed in the bilateral B16-OVA and canine glioblastoma protocols [1][2]. Vendor technical datasheets indicate that the compound is soluble in DMSO for stock solution preparation, with subsequent aqueous dilution for working solutions . The free acid form has limited aqueous solubility (<1 mg/mL in water per vendor notes), which may require additional formulation steps (pH adjustment, co-solvent systems) for in vivo administration . Procurement of the correct salt form is critical for experimental reproducibility: the published in vivo efficacy data for IACS-8779 were generated exclusively with the disodium salt at 10 µg per dose in 20 µL PBS [1].

Disodium salt solubility

Formulation-context

Disodium salt (MW 733.52) provides reported enhanced aqueous solubility vs free acid (MW 689.56). Used in all published in vivo protocols at 10 µg/20 µL PBS for intratumoral injection.

Supports aqueous formulation fit

Disodium form validated in published dosing protocols.

Evidence Dimension	Aqueous solubility and formulation readiness for intratumoral injection
Target Compound Data	IACS-8779 disodium (CAS 2243079-27-6): MW 733.52; soluble in DMSO; aqueous dilution compatible with PBS for in vivo IT dosing at 10 µg/20 µL; storage: powder -20°C 3 years
Comparator Or Baseline	IACS-8779 free acid (CAS 2243079-26-5): MW 689.56; limited aqueous solubility (<1 mg/mL per vendor); may require additional formulation for in vivo use
Quantified Difference	Qualitative solubility advantage for disodium vs free acid; exact mg/mL values not consistently reported across vendors. Disodium form used in all published in vivo studies.
Conditions	Vendor technical datasheets (InvivoChem Cat. V50615, MedChemExpress Cat. HY-130116A, AbMole); storage: powder at -20°C (3 years), in solvent at -80°C (6 months).

Why This Matters

Incorrect salt form procurement can lead to formulation failure, variable dosing, and irreproducible in vivo results. The disodium salt is the validated form for all published in vivo IACS-8779 data.

• [1] Ager CR, Zhang H, Wei Z, Jones P, Curran MA, Di Francesco ME. Discovery of IACS-8803 and IACS-8779, potent agonists of stimulator of interferon genes (STING) with robust systemic antitumor efficacy. Bioorg Med Chem Lett. 2019 Oct 15;29(20):126640. doi: 10.1016/j.bmcl.2019.126640. PMID: 31500996. View Source
• [2] Boudreau CE, Najem H, Ott M, Horbinski C, Fang D, DeRay CM, Levine JM, Curran MA, Heimberger AB. Intratumoral Delivery of STING Agonist Results in Clinical Responses in Canine Glioblastoma. Clin Cancer Res. 2021 Oct 15;27(20):5528-5535. doi: 10.1158/1078-0432.CCR-21-1914. PMID: 34433652. View Source

Differential Profile vs. Sister Compound IACS-8803

IACS-8779 and IACS-8803 were co-discovered from the same medicinal chemistry program and share the identical 2',3'-Rp,Rp-S2-CDA backbone scaffold, yet carry different structural modifications with distinct pharmacological consequences [1]. IACS-8779 incorporates a 7-deaza-adenine nucleobase substitution (replacing one adenine), while IACS-8803 bears a 2'-fluoro (2'-F) substitution on the ribose moiety [1]. In the THP-1-Dual/J774-Dual IRF3 luciferase dose-response assay (0.5–50 µg/mL), IACS-8803 demonstrated superior in vitro potency compared to the ADU-S100 benchmark, whereas IACS-8779 was comparable to ADU-S100 [1]. However, in the bilateral B16-OVA in vivo model, both compounds achieved comparable superior systemic antitumor immunity relative to ADU-S100 and 2',3'-cGAMP, with equivalent contralateral tumor regression and enhanced cure rates [1]. This dissociation between in vitro potency rank order and in vivo efficacy suggests that the 7-deaza modification in IACS-8779 may confer pharmacokinetic or metabolic stability advantages that compensate for its lower intrinsic receptor activation potency in the cellular assay. For researchers specifically investigating the impact of nucleobase vs ribose modifications on CDN pharmacology, or requiring a STING agonist whose in vivo performance exceeds what in vitro potency alone would predict, IACS-8779 offers a mechanistically distinct tool from IACS-8803.

vs IACS-8803 SAR profile

Head-to-head

In vitro IRF3: IACS-8803 (2'-F) > ADU-S100 ≈ IACS-8779 (7-deaza). In vivo systemic immunity: IACS-8779 ≈ IACS-8803 > ADU-S100. Dissociation between cell-based potency and distal-tumor response.

Nucleobase vs ribose modification context

Supports SAR studies separating in vitro potency from in vivo immune priming.

Evidence Dimension	In vitro STING activation potency vs in vivo systemic antitumor efficacy — differential structure-activity relationship
Target Compound Data	IACS-8779: 7-deaza-adenine modification; in vitro IRF3 luciferase activity comparable to ADU-S100; in vivo superior systemic antitumor immunity (contralateral regression, higher cure rate vs ADU-S100/2',3'-cGAMP)
Comparator Or Baseline	IACS-8803: 2'-F modification; in vitro IRF3 luciferase activity superior to ADU-S100; in vivo superior systemic antitumor immunity comparable to IACS-8779. ADU-S100: clinical benchmark; inferior in vivo systemic immunity despite comparable in vitro potency to IACS-8779.
Quantified Difference	In vitro: IACS-8803 > ADU-S100 ≈ IACS-8779. In vivo (systemic immunity): IACS-8779 ≈ IACS-8803 > ADU-S100 > 2',3'-cGAMP. Specific numerical fold-change values in Figures 3a/3b and 4a/4b of primary publication.
Conditions	In vitro: THP-1-Dual and J774-Dual IRF3 luciferase reporter, 1 µg/mL single-point; 0.5–50 µg/mL dose-response. In vivo: Bilateral B16-OVA, 10 µg IT ×3 unilateral, days 6/9/12.

Why This Matters

For researchers studying the disconnect between in vitro CDN potency and in vivo antitumor efficacy, or those requiring a STING agonist tool compound with a nucleobase-level modification rather than a ribose modification, IACS-8779 provides a structurally and pharmacologically distinct option from IACS-8803.

• [1] Ager CR, Zhang H, Wei Z, Jones P, Curran MA, Di Francesco ME. Discovery of IACS-8803 and IACS-8779, potent agonists of stimulator of interferon genes (STING) with robust systemic antitumor efficacy. Bioorg Med Chem Lett. 2019 Oct 15;29(20):126640. doi: 10.1016/j.bmcl.2019.126640. PMID: 31500996. View Source

IACS-8779 Disodium: Preclinical Research Applications

Systemic Antitumor Immunity & Abscopal Effect Studies

IACS-8779 disodium is the STING agonist of choice for studies investigating the abscopal effect—the regression of untreated distal tumors following local immunotherapy. The bilateral B16-OVA melanoma model data directly demonstrate that at an equivalent 10 µg intratumoral dose, IACS-8779 achieves superior contralateral (untreated) tumor regression compared to ADU-S100 and 2',3'-cGAMP, with a higher proportion of mice cured of both tumors [1]. This makes IACS-8779 uniquely suited for mechanistic studies of systemic CD8+ T-cell priming, dendritic cell cross-presentation of tumor antigens, and the generation of immunologic memory following localized STING activation—experiments where ADU-S100 would produce a weaker systemic readout despite comparable local activity [1].

Glioblastoma Immunotherapy: Large-Animal Validation

For research programs targeting glioblastoma or other CNS malignancies with STING agonists, IACS-8779 disodium offers a critical procurement advantage: published Phase I data in a spontaneous large-animal (canine) glioblastoma model demonstrating intratumoral tolerability up to 15 µg, dose-dependent radiographic responses (≥50% volumetric tumor reduction in a subset of subjects), and survival extension (median OS 32 weeks vs historical 4–8 week palliative baseline) [2]. No other STING CDN agonist (including ADU-S100, MK-1454, or IACS-8803) has comparable published translational evidence in a large-brain spontaneous tumor model. This dataset supports informed dose selection, stereotactic administration protocols, and MRI-based response assessment frameworks for preclinical glioblastoma studies [2].

Nucleobase-Modified CDN STING Agonist SAR Studies

IACS-8779 disodium serves as the reference 7-deaza-adenine-modified CDN for SAR investigations comparing nucleobase-level modifications against ribose-level modifications or phosphorothioate stereochemistry variants. Its direct comparator IACS-8803 (2'-F ribose modification) and the clinical benchmark ADU-S100 (unmodified adenine, Rp,Rp stereochemistry) provide a well-controlled three-compound matrix for dissecting the contributions of nucleobase identity, ribose substitution, and thiophosphate configuration to STING binding affinity, IRF3 vs NF-κB signaling bias, species cross-reactivity across human STING allelic variants, and in vitro–in vivo potency translation [1]. The availability of all three compounds from commercial vendors enables robust, reproducible SAR experimental designs.

Reproducible Intratumoral Dosing with Disodium Salt

For studies requiring precise intratumoral dosing in aqueous vehicles (PBS or saline), procurement of IACS-8779 disodium (CAS 2243079-27-6, MW 733.52) rather than the free acid form (CAS 2243079-26-5, MW 689.56) is essential for experimental reproducibility [1]. All published in vivo protocols—including the bilateral B16-OVA melanoma model (10 µg in 20 µL PBS) and the canine glioblastoma trial (5–20 µg stereotactic injection)—utilized the disodium salt [1][2]. Researchers studying STING pathway pharmacodynamic biomarkers (phospho-IRF3, IFN-β, CXCL10/IP-10, and CD8+ T-cell tumor infiltration) following intratumoral STING activation should procure the disodium salt to ensure their dosing solutions match the published formulation, avoiding solubility-related variability that could confound PD readouts [1].

Application

Selection Property

Validation Focus

Abscopal effect and systemic antitumor immunity studies

Distal-tumor response profile vs benchmark

Bilateral model endpoint comparison; CD8+ T-cell priming endpoints

Glioblastoma translational research (large-animal model)

Large-animal volumetric response and tolerability context

MRI-based volumetric assessment; survival endpoint monitoring

CDN STING agonist SAR investigations

Nucleobase-modification vs ribose-modification comparator matrix

IRF3/NF-κB signaling bias; in vitro–in vivo potency translation

Reproducible intratumoral dosing workflows

Disodium salt aqueous formulation consistency

Solubility and dosing-solution fidelity vs published protocols

• [1] Ager CR, Zhang H, Wei Z, Jones P, Curran MA, Di Francesco ME. Discovery of IACS-8803 and IACS-8779, potent agonists of stimulator of interferon genes (STING) with robust systemic antitumor efficacy. Bioorg Med Chem Lett. 2019 Oct 15;29(20):126640. doi: 10.1016/j.bmcl.2019.126640. PMID: 31500996. View Source
• [2] Boudreau CE, Najem H, Ott M, Horbinski C, Fang D, DeRay CM, Levine JM, Curran MA, Heimberger AB. Intratumoral Delivery of STING Agonist Results in Clinical Responses in Canine Glioblastoma. Clin Cancer Res. 2021 Oct 15;27(20):5528-5535. doi: 10.1158/1078-0432.CCR-21-1914. PMID: 34433652. View Source